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Introduction Ammonium paramolybdate tetrahydrate, also known as ammonium

heptamolybdate tetrahydrate ((NH₄)₆Mo₇O₂₄·4H₂O), is a white crystalline solid.[1][2][3] It is a

key reagent in various scientific and industrial applications. Primarily, it serves as an analytical

reagent for the quantitative determination of phosphates, silicates, arsenates, and lead in

aqueous solutions.[1][4][5] Its utility extends to cryo-negative staining in electron microscopy,

the production of molybdenum metal and ceramics, and as a catalyst in desulfurization

processes.[1][4][5] Given its wide range of applications, the accurate preparation of its standard

solutions is fundamental for reliable experimental outcomes.

Safety Precautions Ammonium paramolybdate tetrahydrate is hazardous and requires

careful handling. It is harmful if swallowed, causes skin and serious eye irritation, and may lead

to respiratory irritation.[6][7][8][9]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile rubber), and safety goggles or a face shield.[1][7]

Ventilation: Handle the solid powder in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation of dust particles.[1][7]
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Handling: Avoid direct contact with skin, eyes, and clothing. Do not ingest or inhale. Wash

hands thoroughly after handling the chemical.[1][6]

Incompatibilities: The compound is incompatible with strong oxidizing agents and strong

acids.[4][6]

First Aid: In case of eye contact, rinse cautiously with water for at least 15 minutes. For skin

contact, wash off immediately with plenty of water. If inhaled, move to fresh air. If swallowed,

call a poison center or doctor.[6][7][9]

Quantitative Data Summary
The following table summarizes the key quantitative properties of ammonium paramolybdate
tetrahydrate.

Property Value References

Synonyms

Ammonium heptamolybdate

tetrahydrate, Molybdic acid

ammonium salt tetrahydrate

[4][7][10][11]

Molecular Formula (NH₄)₆Mo₇O₂₄·4H₂O [4][8][10]

Molecular Weight 1235.86 g/mol [2][4][7][10][11]

Appearance
White to slightly yellowish

crystalline powder
[1][2][3]

Solubility in Water
400 g/L at 20°C; 63.5 g/100

cm³ at 25°C
[3][12]

Solubility in Alcohol Insoluble [1][4][5]

pH (5% solution) 5.0 - 5.5 [3]

Density ~2.498 g/cm³ [2][4][7]
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This protocol provides a detailed method for preparing 100 mL of a 0.1 M standard solution of

ammonium paramolybdate tetrahydrate.

Materials and Equipment:

Ammonium paramolybdate tetrahydrate ((NH₄)₆Mo₇O₂₄·4H₂O), ACS reagent grade

Deionized or distilled water

100 mL volumetric flask (Class A)

Analytical balance (readable to 0.0001 g)

Weighing paper or boat

Spatula

Glass funnel

Beaker (50 mL)

Wash bottle with deionized water

Appropriate PPE (lab coat, gloves, safety goggles)

Procedure:

Calculation of Required Mass:

The molecular weight (MW) of (NH₄)₆Mo₇O₂₄·4H₂O is 1235.86 g/mol .

To prepare 100 mL (0.1 L) of a 0.1 M solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × MW ( g/mol )

Mass (g) = 0.1 mol/L × 0.1 L × 1235.86 g/mol = 12.3586 g

Weighing the Solute:
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Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out approximately 12.3586 g of ammonium paramolybdate tetrahydrate
using a spatula. Record the exact mass.

Dissolving the Solute:

Place a glass funnel into the neck of the 100 mL volumetric flask.

Carefully transfer the weighed powder into the flask. Tap the weighing boat and funnel

gently to ensure all the powder is transferred.

Use a wash bottle to rinse the weighing boat and funnel with small amounts of deionized

water, collecting the rinsings in the flask.

Add deionized water to the flask until it is about half to two-thirds full.

Ensuring Complete Dissolution:

Stopper the flask and swirl it gently to dissolve the solid. The substance is highly soluble in

water.[1] Continue swirling until no solid particles are visible. Mild heating in a warm water

bath can aid dissolution but is often not necessary.

Dilution to Final Volume:

Once the solute is completely dissolved, carefully add deionized water until the bottom of

the meniscus reaches the calibration mark on the neck of the volumetric flask.

Use a dropper or pipette for the final additions to avoid overshooting the mark.

Homogenization and Storage:

Stopper the flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Transfer the prepared standard solution to a clean, properly labeled storage bottle. The

label should include the chemical name, concentration, date of preparation, and your

initials.
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Store in a cool, dry, and well-ventilated place, away from incompatible materials.[7]

Visualized Workflow

Preparation Phase

Solution Phase

Finalization

1. Calculate Mass
(12.3586 g for 100mL of 0.1M)

2. Weigh Solute
(Use analytical balance)

Proceed

3. Transfer to Volumetric Flask

Proceed

4. Add Solvent & Dissolve
(Fill to ~2/3 with DI water and swirl)

Proceed

5. Dilute to Volume
(Add DI water to the 100mL mark)

Proceed

6. Homogenize
(Invert flask 15-20 times)

Proceed

7. Label and Store
(Properly labeled bottle in a cool, dry place)

Complete
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Click to download full resolution via product page

Caption: Workflow for preparing a standard solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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